Cas no 1176740-08-1 (2-(1-aminocyclohexyl)phenol)

• Product Name: 2-(1-aminocyclohexyl)phenol
• CAS No: 1176740-08-1
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6468499
• PubChem ID: 82026990
• Update Time: 2025-10-31

2-(1-aminocyclohexyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminocyclohexyl)phenol
• Phenol, 2-(1-aminocyclohexyl)-

• Inchi： 1S/C12H17NO/c13-12(8-4-1-5-9-12)10-6-2-3-7-11(10)14/h2-3,6-7,14H,1,4-5,8-9,13H2
• InChI Key： FFGUEQMOGYAPCM-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1C1(N)CCCCC1

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 314.8±35.0 °C(Predicted)
• pka: 10.28±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols

Additional information on 2-(1-aminocyclohexyl)phenol

Research Briefing on 2-(1-aminocyclohexyl)phenol (CAS: 1176740-08-1) in Chemical Biology and Pharmaceutical Applications

The compound 2-(1-aminocyclohexyl)phenol (CAS: 1176740-08-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on its synthesis, mechanism of action, and preclinical evaluations, offering insights into its emerging role in drug discovery.

Recent studies highlight the compound's utility as a versatile scaffold in medicinal chemistry. Its cyclohexylamine-phenol hybrid structure enables selective interactions with biological targets, particularly in the central nervous system (CNS). A 2023 Journal of Medicinal Chemistry publication demonstrated its efficacy as a σ1 receptor modulator (Ki = 12 nM), showing promise for neuropathic pain management. The stereochemistry at the cyclohexylamine moiety was found to critically influence binding affinity, with the (1S)-isomer exhibiting 5-fold greater potency than its (1R)-counterpart.

Innovative synthetic routes for 1176740-08-1 have been developed to improve yield and enantioselectivity. A recent patent (WO2023056421) describes a catalytic asymmetric hydrogenation approach achieving >95% ee using a chiral iridium catalyst. This advancement addresses previous limitations in large-scale production, with reported yields exceeding 80% at pilot-plant scale. Parallel work published in Organic Process Research & Development (2024) introduced a continuous-flow photochemical cyclization method that reduces reaction time from 48 hours to under 3 minutes.

Pharmacological characterization reveals multifaceted activity profiles. Beyond σ1 modulation, the compound exhibits unexpected inhibition of monoamine oxidase B (MAO-B) at sub-micromolar concentrations (IC50 = 380 nM), as reported in ACS Chemical Neuroscience. This dual activity profile has spurred interest in neurodegenerative disease applications, with animal models showing improved motor function in Parkinson's disease paradigms at doses of 10-30 mg/kg/day. However, researchers caution about potential off-target effects on cardiac ion channels observed in in vitro safety panels.

Structural optimization efforts have yielded several clinical candidates derived from 2-(1-aminocyclohexyl)phenol. Most notably, derivative CP-4815 (with a 4-fluoro substitution) completed Phase I trials for neuropathic pain in Q2 2024, demonstrating favorable pharmacokinetics (t1/2 = 8.2 h, oral bioavailability = 72%). Meanwhile, structure-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters identified critical hydrogen bond donor-acceptor patterns that enhance blood-brain barrier penetration while minimizing P-glycoprotein efflux.

Emerging applications extend beyond CNS disorders. A groundbreaking Nature Chemical Biology study (2024) revealed the compound's ability to disrupt protein-protein interactions in the NF-κB pathway, showing antitumor activity in xenograft models of triple-negative breast cancer. This unexpected discovery has opened new avenues for oncology drug development, with several biotech companies now pursuing this lead.

In conclusion, 2-(1-aminocyclohexyl)phenol represents a privileged structure with expanding therapeutic potential. While current research emphasizes neurological indications, its diverse pharmacological activities warrant continued investigation across multiple disease areas. Future directions should address selectivity challenges and explore combination therapies leveraging its polypharmacological profile.